Cas no 144861-50-7 (Sarcohydroquinone sulfate B)

Sarcohydroquinone sulfate B structure
Sarcohydroquinone sulfate B structure
Product Name:Sarcohydroquinone sulfate B
CAS No:144861-50-7
MF:C41H62O8S2
MW:747.05619096756
CID:6766755
Update Time:2024-03-03

Sarcohydroquinone sulfate B Chemical and Physical Properties

Names and Identifiers

    • Sarcohydroquinone sulfate B
    • Inchi: 1S/C41H62O8S2/c1-32(2)15-9-16-33(3)17-10-18-34(4)19-11-20-35(5)21-12-22-36(6)23-13-24-37(7)25-14-26-38(8)27-28-39-31-40(48-50(42,43)44)29-30-41(39)49-51(45,46)47/h15,17,19,21,23,25,27,29-31H,9-14,16,18,20,22,24,26,28H2,1-8H3,(H,42,43,44)(H,45,46,47)/b33-17+,34-19+,35-21+,36-23+,37-25+,38-27+
    • InChI Key: XSEWDLLFUPPPPL-PYHSYOTJSA-N
    • SMILES: C1C(OS(O)(=O)=O)=CC(C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=C(OS(O)(=O)=O)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 51
  • XLogP3: 9.517
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